Cas no 2648941-06-2 (ethyl 9-hydroxy-5-methylbicyclo3.3.1nonane-1-carboxylate)

• Product Name: ethyl 9-hydroxy-5-methylbicyclo3.3.1nonane-1-carboxylate
• CAS No: 2648941-06-2
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• MDL: MFCD34168675
• CID: 5665574
• PubChem ID: 155973875
• Update Time: 2025-05-23

ethyl 9-hydroxy-5-methylbicyclo3.3.1nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate
• EN300-27745786
• 2648941-06-2
• Bicyclo[3.3.1]nonane-1-carboxylic acid, 9-hydroxy-5-methyl-, ethyl ester
• ethyl 9-hydroxy-5-methylbicyclo3.3.1nonane-1-carboxylate

• MDL： MFCD34168675
• Inchi： 1S/C13H22O3/c1-3-16-11(15)13-8-4-6-12(2,10(13)14)7-5-9-13/h10,14H,3-9H2,1-2H3
• InChI Key： NERHZOMGZCBHMO-UHFFFAOYSA-N
• SMILES： OC1C2(C(=O)OCC)CCCC1(C)CCC2

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 303.4±25.0 °C(Predicted)
• pka: 14.25±0.60(Predicted)

Additional information on ethyl 9-hydroxy-5-methylbicyclo3.3.1nonane-1-carboxylate

Ethyl 9-Hydroxy-5-Methylbicyclo[3.3.1]Nonane-1-Carboxylate: A Comprehensive Overview

Ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate, also known by its CAS number 2648941-06-2, is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of bicyclic carboxylates, which are known for their versatile applications in drug design and advanced materials synthesis.

The molecular structure of ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate is characterized by a bicyclo[3.3.1]nonane framework, which provides a rigid and stable backbone for various functional groups. The presence of the hydroxyl (-OH) group at position 9 and the methyl (-CH₃) group at position 5 introduces additional complexity and functionality to the molecule, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. Researchers have explored its ability to act as a scaffold for constructing multi-functional drug candidates, leveraging its unique stereochemistry and structural rigidity to optimize bioavailability and target specificity.

In terms of synthesis, ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions. These methods allow for precise control over the stereochemistry and functional group placement, ensuring high yields and purity of the final product.

The compound's applications extend beyond pharmaceuticals into materials science, where its rigid bicyclic structure makes it an attractive candidate for use in polymer synthesis and advanced materials design. Recent advancements in polymer chemistry have demonstrated how such compounds can serve as building blocks for creating high-performance polymers with tailored mechanical and thermal properties.

Moreover, ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate has shown promise in catalytic applications due to its ability to act as a chiral ligand or catalyst in asymmetric synthesis reactions. This property has led to its use in enantioselective catalysis, where it facilitates the formation of chiral centers with high enantioselectivity.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendliness of this compound, particularly in relation to its potential use in sustainable chemical processes. Studies suggest that under certain conditions, ethyl 9-hydroxy-5-methylbicyclo[3.3.1]nonane-1-carboxylate can undergo biodegradation without releasing harmful byproducts, making it a viable option for green chemistry applications.

In conclusion, ethyl 9-hydroxy-5-methylbicyclo[3.3.]nonane-1-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines